Cas no 252-73-3 (6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine)

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine structure
252-73-3 structure
Product Name:6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine
CAS No:252-73-3
MF:C15H14N2
MW:222.285063266754
CID:282325
PubChem ID:11379062
Update Time:2025-04-19

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine Chemical and Physical Properties

Names and Identifiers

    • 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine
    • 5,11-Endomethylenephenhomazine,5,6,11,12-tetrahydro-
    • 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine, (?à)-
    • Phenhomazine,5,6,11,12-tetrahydro-5,11-endo-methylene-
    • DTXSID20464049
    • SCHEMBL793253
    • 252-73-3
    • CHEMBL2272779
    • 12h-5,11-methano-dibenzo[b,f][1,5] diazocin
    • unsubstituted Troger's base
    • Inchi: 1S/C15H14N2/c1-3-7-14-12(5-1)9-16-11-17(14)10-13-6-2-4-8-15(13)16/h1-8H,9-11H2
    • InChI Key: KSIARGPACPDPRD-UHFFFAOYSA-N
    • SMILES: N12C3C=CC=CC=3CN(C3C=CC=CC=3C1)C2

Computed Properties

  • Exact Mass: 222.11582
  • Monoisotopic Mass: 222.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine Related Literature

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